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Introduction

Bis(4-octylphenyl)amine, also known as 4,4'-dioctyldiphenylamine (DODPA) or Antioxidant
ODA, is a high-performance aromatic amine antioxidant widely utilized in the formulation of
industrial and automotive lubricants.[1][2][3][4] Its molecular structure, featuring two octyl-
substituted phenyl groups attached to a central amine, imparts excellent thermal and oxidative
stability, making it a critical additive for extending the service life of lubricants operating under
severe conditions.[3][5] The long alkyl chains enhance its solubility in non-polar base oils, such
as mineral oils and synthetic hydrocarbons (e.g., polyalphaolefins), ensuring its effective
dispersion and function within the lubricant matrix.[1] This document provides detailed
application notes, performance data, and experimental protocols for evaluating the efficacy of
Bis(4-octylphenyl)amine as a lubricant antioxidant.

Physical and Chemical Properties

Bis(4-octylphenyl)amine is a waxy solid at room temperature, with properties that make it
suitable for high-temperature applications.[1][2] Its key physical and chemical characteristics
are summarized in the table below.
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Property Value References
CAS Number 101-67-7 [11[31[6]
Molecular Formula C2sHasN [1][3][6]
Molecular Weight 393.65 g/mol [1112][3]
Appearance White to light tan/'brown 213
powder, waxy solid, or flakes
Melting Point 96-97 °C [1][3]
Boiling Point 509.4 °C at 760 mmHg [11[3]
Density 0.939 g/cm? [11[3]
Flash Point 213 °C-270°C [3]
Solubility Insoluble in water; Soluble in 7]

benzene, gasoline, acetone

Mechanism of Action: Radical Scavenging

Lubricant degradation is primarily an auto-oxidation process involving a free-radical chain

reaction. This process consists of three main stages: initiation, propagation, and termination.[8]
Bis(4-octylphenyl)amine functions as a chain-breaking antioxidant. It donates a hydrogen
atom from its secondary amine group (-NH-) to highly reactive peroxyl radicals (ROQe) that are
formed during the propagation stage. This action neutralizes the peroxyl radicals, converting
them into more stable hydroperoxides (ROOH) and forming a stabilized aminyl radical. This
aminyl radical is significantly less reactive than the initial peroxyl radical and can further react
with other radicals, effectively terminating the oxidation chain reaction and preventing the rapid
degradation of the lubricant base oil.[9][10]
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Caption: Antioxidant mechanism of Bis(4-octylphenyl)amine.

Applications and Performance

Bis(4-octylphenyl)amine is a versatile antioxidant used across a wide range of lubricant
applications to prevent viscosity increase, sludge and varnish formation, and acid number
increase.[1][8]

o Engine Oils: Provides superior oxidative stability, protecting the oil from thermal stress and
maintaining viscosity for longer drain intervals.[1]

e Turbine and Compressor Oils: Ensures long-term stability and reliability in high-temperature
operations.

» Hydraulic and Gear Oils: Protects against degradation, extending the life of both the fluid and
the equipment.[1]
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o Greases: Enhances the thermal stability of greases used in automotive and industrial
applications.[11]

e Rubber and Polymers: Also used as a stabilizer in rubber (natural, styrene-butadiene,
neoprene) and polyolefin manufacturing.[2][3]

The performance of Bis(4-octylphenyl)amine is often evaluated by its ability to prolong the
oxidation induction time of a lubricant. Aromatic amines are particularly effective at high
temperatures compared to phenolic antioxidants.[5]

Performance Data Summary

The following table summarizes typical performance improvements when using aminic
antioxidants like Bis(4-octylphenyl)amine in lubricant formulations. Data is illustrative and
based on standardized tests.
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capability.

Experimental Protocols

Accurate evaluation of antioxidant performance is crucial for lubricant formulation. The

following are detailed protocols for key industry-standard experiments.

Experimental Workflow Overview

The general process for testing a new antioxidant formulation involves blending, subjecting the

blend to oxidative stress, and analyzing the degradation.
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Caption: General workflow for lubricant antioxidant evaluation.

Protocol 1: Rotating Pressure Vessel Oxidation Test
(RPVOT)

e Standard: ASTM D2272

e Objective: To evaluate the oxidation stability of new and in-service oils by measuring the time
until a rapid pressure drop occurs, indicating consumption of the antioxidant.

o Apparatus: RPVOT pressure vessel, temperature-controlled bath, pressure recorder, oxygen
supply.
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e Procedure:

o Weigh 50 + 0.5 g of the oil sample and 5 + 0.05 g of distilled water into the sample
container.

o Add a polished copper catalyst coil to the container.

o Place the container inside the pressure vessel.

o Seal the vessel and purge with oxygen.

o Pressurize the vessel with oxygen to 90 psi (620 kPa) at room temperature.

o Place the sealed vessel in a temperature-controlled bath maintained at 150 °C and begin
rotating it at 100 rpm.

o Continuously monitor and record the pressure inside the vessel.

o The test concludes when the pressure drops by 25 psi (172 kPa) from the maximum
pressure observed.

o The result is reported as the time in minutes from the start of the test to this pressure drop,
known as the "induction time".[15] A longer time indicates better oxidation stability.

Protocol 2: Pressurized Differential Scanning
Calorimetry (PDSC) / Oxidation Onset Temperature
(OOT)

o Standards: ASTM E 2009-08, ASTM D6186

o Objective: To determine the thermal-oxidative stability of a lubricant by measuring the
temperature (OOT) or time (OIT) at which rapid oxidation begins.

o Apparatus: A differential scanning calorimeter (DSC) capable of operating under high
pressure.

e Procedure (for OOT):
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o Place a small, precise amount of the oil sample (typically 3.0-3.5 mg) into an open
aluminum pan.[16]

o Place the pan into the DSC test chamber.

o Pressurize the chamber with pure oxygen (e.g., to 30 bar or ~435 psi) and establish a
constant flow rate (e.g., 50-100 mL/min).[13][16]

o Heat the sample at a constant rate, for example, 10 °C/min, from a starting temperature
(e.g., 100 °C) to a final temperature (e.g., 250-350 °C).[13][16]

o The instrument measures the heat flow difference between the sample and an empty
reference pan.

o The onset of oxidation is marked by a sharp exothermic peak in the DSC curve.

o The Oxidation Onset Temperature (OOT) is determined by software analysis as the
intersection of the baseline with the tangent of this exothermic peak.[16] A higher OOT
indicates better oxidative stability.

Protocol 3: Fourier Transform Infrared (FTIR)

Spectroscopy
e Standard: ASTM D7414

» Objective: To monitor the extent of oxidation in a used oil sample by identifying the formation
of oxidation byproducts, particularly carbonyl compounds.

e Apparatus: FTIR Spectrometer.
e Procedure:
o Obtain an FTIR spectrum of the new, un-aged oil to establish a baseline.

o After an aging test (e.qg., thin-film oven test or from an engine test), obtain an FTIR
spectrum of the used oil sample.

o Subtract the baseline spectrum from the used oil spectrum.
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o Examine the difference spectrum for the growth of a peak in the carbonyl region
(approximately 1600-1800 cm~1).[15]

o The area or height of this peak is proportional to the amount of oxidation that has
occurred. This method is excellent for trending oil condition over time.[15]

Synthesis Overview

The most common industrial method for synthesizing Bis(4-octylphenyl)amine is through the
Friedel-Crafts alkylation of diphenylamine with an octylating agent, typically octanol or an
octene isomer like diisobutylene, in the presence of a Lewis acid catalyst.[1][2][17]
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Caption: Industrial synthesis workflow for Bis(4-octylphenyl)amine.
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Safety and Handling

o Wear appropriate Personal Protective Equipment (PPE), including gloves, safety glasses,
and respiratory protection if handling the powder in a non-ventilated area.[2]

e May cause mild skin irritation.[2]

e The compound is noted for its aquatic toxicity and should be disposed of according to local
environmental regulations to prevent contamination.[1]

o May be incompatible with strong oxidizing agents, isocyanates, peroxides, and acid halides.

[2][7]

Conclusion

Bis(4-octylphenyl)amine is a highly effective and widely used aminic antioxidant for
lubricants. Its excellent solubility in base oils and superior thermal stability make it an essential
additive for formulations intended for high-temperature and long-service-life applications.[1][3]
By functioning as a potent radical scavenger, it significantly delays the oxidative degradation of
lubricants, thereby preserving their performance characteristics and extending the operational
life of machinery. The standardized protocols provided herein offer a robust framework for
researchers to evaluate and optimize the performance of lubricant formulations containing this
critical additive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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